Cas no 86140-67-2 (1,2-Ethanediamine, N-[2-(methylthio)phenyl]-)

• Product name: 1,2-Ethanediamine, N-[2-(methylthio)phenyl]-
• CAS No: 86140-67-2
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 662530
• PubChem ID: 53863079

1,2-Ethanediamine, N-[2-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-[2-(methylthio)phenyl]-
• N'-(2-methylsulfanylphenyl)ethane-1,2-diamine
• SCHEMBL13236108
• N~1~-[2-(Methylsulfanyl)phenyl]ethane-1,2-diamine
• DTXSID80707222
• 86140-67-2
• N-(o-methylthiophenyl)ethylenediamine

• Inchi： InChI=1S/C9H14N2S/c1-12-9-5-3-2-4-8(9)11-7-6-10/h2-5,11H,6-7,10H2,1H3
• InChI Key： GXVQUUZKMRURTA-UHFFFAOYSA-N
• SMILES： CSC1=CC=CC=C1NCCN

Computed Properties

• Exact Mass: 182.08776963g/mol
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.4Ų